8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one

• IUPAC Name: 8-chloro-2-(2-chlorophenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C14H7Cl2NO2/c15-10-6-2-1-4-8(10)13-17-12-9(14(18)19-13)5-3-7-11(12)16/h1-7H
• InChI Key: VOSIOLQZBSRGAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(C=CC=C3Cl)C(=O)O2)Cl
• Molecular Formula: C14H7Cl2NO2
• Molecular Weight: 292.1 g/mol

Description

8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one, also known as CNO, is a chemical compound that has gained significant attention in scientific research due to its unique properties. CNO is a heterocyclic compound that contains a benzoxazine ring, which is a six-membered ring consisting of three carbon atoms, one nitrogen atom, and one oxygen atom. This compound has shown promising results in various scientific fields, including medicinal chemistry, neuroscience, and behavioral research.

Mechanism of Action

8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one acts as an agonist of DREADDs, which are G protein-coupled receptors that are not naturally present in the brain. When 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one binds to DREADDs, it activates a signaling cascade that leads to the activation or inhibition of specific neural circuits. This allows researchers to selectively manipulate neural activity and study the effects on behavior and cognition.
Biochemical and Physiological Effects
8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one has been shown to have minimal off-target effects, making it a reliable tool for studying specific neural circuits. In addition, 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one has a long half-life in vivo, allowing for sustained activation of DREADDs over an extended period. However, 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one has been shown to have some metabolic effects, such as increasing glucose uptake and insulin secretion.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one in scientific research is its selectivity for DREADDs, which allows for precise manipulation of neural activity. 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one also has a long half-life, making it suitable for sustained manipulation of neural circuits. However, 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one has some limitations, such as its metabolic effects and the need for genetic engineering to express DREADDs in specific brain regions.

Future Directions

There are several future directions for the use of 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one in scientific research. One area of interest is the development of new DREADDs that can be selectively activated by different ligands, allowing for more precise manipulation of neural activity. Another area of interest is the use of 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one in combination with other tools, such as optogenetics, to study the function of specific neural circuits. Finally, 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one may have potential therapeutic applications, such as in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one involves the condensation of 2-chloroaniline and 2-chlorobenzoic acid in the presence of a dehydrating agent such as thionyl chloride or phosphorus pentoxide. The resulting product is then treated with sodium hydroxide to form the final compound, 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one. This synthesis method has been optimized to produce high yields of 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one with excellent purity, making it suitable for use in scientific research.

Scientific Research Applications

8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one has been extensively studied in the field of neuroscience, where it has been used as a tool to study the function of specific neural circuits. 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one is a selective agonist of the designer receptor exclusively activated by designer drugs (DREADDs), which are genetically engineered receptors that can be selectively activated by specific ligands. By using 8-chloro-2-(2-chlorophenyl)-4H-3,1-benzoxazin-4-one to activate DREADDs in specific brain regions, researchers can manipulate neural activity and study the effects on behavior and cognition.